4'-epi-Entecavir-di-o-benzyl Ether
4'-epi-Entecavir-di-o-benzyl Ether
Brand Name:
Vulcanchem
CAS No.:
1354695-85-4
VCID:
VC0151598
InChI:
InChI=1S/C26H27N5O3/c1-17-20(15-33-13-18-8-4-2-5-9-18)22(34-14-19-10-6-3-7-11-19)12-21(17)31-16-28-23-24(31)29-26(27)30-25(23)32/h2-11,16,20-22H,1,12-15H2,(H3,27,29,30,32)/t20-,21-,22+/m0/s1
SMILES:
C=C1C(CC(C1COCC2=CC=CC=C2)OCC3=CC=CC=C3)N4C=NC5=C4NC(=NC5=O)N
Molecular Formula:
C26H27N5O3
Molecular Weight:
457.534
4'-epi-Entecavir-di-o-benzyl Ether
CAS No.: 1354695-85-4
Cat. No.: VC0151598
Molecular Formula: C26H27N5O3
Molecular Weight: 457.534
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1354695-85-4 |
|---|---|
| Molecular Formula | C26H27N5O3 |
| Molecular Weight | 457.534 |
| IUPAC Name | 2-amino-9-[(1S,3R,4R)-2-methylidene-4-phenylmethoxy-3-(phenylmethoxymethyl)cyclopentyl]-3H-purin-6-one |
| Standard InChI | InChI=1S/C26H27N5O3/c1-17-20(15-33-13-18-8-4-2-5-9-18)22(34-14-19-10-6-3-7-11-19)12-21(17)31-16-28-23-24(31)29-26(27)30-25(23)32/h2-11,16,20-22H,1,12-15H2,(H3,27,29,30,32)/t20-,21-,22+/m0/s1 |
| Standard InChI Key | KROVOOOAPHSWCR-FDFHNCONSA-N |
| SMILES | C=C1C(CC(C1COCC2=CC=CC=C2)OCC3=CC=CC=C3)N4C=NC5=C4NC(=NC5=O)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator